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Olefins as triplet-state scavengers in irradiated systems

Chemical Communications (London) Pub Date: DOI: 10.1039/C1966000194B

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Olefins as triplet-state scavengers in irradiated systems

Olefins as triplet-state scavengers in irradiated systems

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